Cas no 6335-97-3 (nitrosodioctylamine)

• Product Name: nitrosodioctylamine
• CAS No: 6335-97-3
• MF: C₁₆H₃₄N₂O
• MW: 270.453964710236
• MDL: MFCD01730357
• CID: 959919
• PubChem ID: 22803
• Update Time: 2025-06-13

nitrosodioctylamine Chemical and Physical Properties

Names and Identifiers

• N-nitroso-N-octyloctan-1-amine
• Dioctylnitrosoamine
• N,N-dioctylnitrous amide
• N-Nitrosodi-n-octylamine
• 1-Octanamine, N-nitroso-N-(n-octyl)-
• 1-Octanamine, N-nitroso-N-octyl-
• Di-n-octyl nitrosamine
• Dioctylamine, N-nitroso-
• Dioctylnitrosamine
• Diocytlamine, N-nitroso-
• N-Dioctylnitrosamine
• Nitrosodi-N-octylamine
• Nitrosodioctylamine
• N-Nitrosodi-n-octylamine1000µg
• NSC 38886
• NSC38886
• EN300-20812786
• Z2306786048
• FLYCLWANFMDRKT-UHFFFAOYSA-N
• SCHEMBL10793051
• NSC-38886
• 1-Octanamine, N-nitroso-N-(n.-octyl)-
• 1,1-Dioctyl-2-oxohydrazine #
• N-Nitroso-di-n-octylamine
• DTXSID60212743
• 6335-97-3
• N-Nitroso-N-octyl-1-octanamine
• CHEMBL167420
• BRN 1785059
• nitrosodioctylamine

• MDL： MFCD01730357
• Inchi： 1S/C16H34N2O/c1-3-5-7-9-11-13-15-18(17-19)16-14-12-10-8-6-4-2/h3-16H2,1-2H3
• InChI Key： FLYCLWANFMDRKT-UHFFFAOYSA-N
• SMILES： O=NN(CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 270.26732
• Monoisotopic Mass: 270.267113712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 381.6±11.0 °C at 760 mmHg
• Flash Point: 184.6±19.3 °C
• PSA: 32.67
• LogP: 5.69080
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

nitrosodioctylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic N-nitroso compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic N-nitroso compounds

Additional information on nitrosodioctylamine

Recent Advances in the Study of Nitrosodioctylamine (CAS: 6335-97-3): Implications for Chemical and Biomedical Research

Nitrosodioctylamine (CAS: 6335-97-3) is a nitrosamine compound that has garnered significant attention in recent years due to its potential applications and implications in chemical, biological, and pharmaceutical research. This research brief aims to synthesize the latest findings on nitrosodioctylamine, focusing on its chemical properties, biological activities, and potential risks, as well as its relevance in drug development and toxicology studies.

Recent studies have highlighted the role of nitrosodioctylamine as a model compound for investigating the mechanisms of nitrosamine-induced carcinogenesis. Nitrosamines, including nitrosodioctylamine, are known for their mutagenic and carcinogenic properties, which are primarily mediated through metabolic activation leading to DNA alkylation. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS), have been employed to quantify nitrosodioctylamine in various matrices, ensuring accurate risk assessment in environmental and pharmaceutical contexts.

In the pharmaceutical industry, the presence of nitrosamines as impurities in drug formulations has raised significant regulatory concerns. Nitrosodioctylamine, in particular, has been detected in certain batches of medications, prompting the development of more stringent quality control measures. Recent research has focused on optimizing synthetic pathways and purification processes to minimize nitrosamine contamination, thereby ensuring drug safety and compliance with global regulatory standards such as those set by the FDA and EMA.

From a toxicological perspective, in vitro and in vivo studies have elucidated the metabolic pathways of nitrosodioctylamine, revealing its bioactivation by cytochrome P450 enzymes. These findings are critical for understanding the compound's organ-specific toxicity and for designing targeted interventions to mitigate its adverse effects. Furthermore, computational modeling approaches, such as quantitative structure-activity relationship (QSAR) analyses, have been utilized to predict the carcinogenic potential of nitrosodioctylamine and related compounds, aiding in early risk assessment.

Emerging research has also explored the potential therapeutic applications of nitrosodioctylamine derivatives. By modifying its chemical structure, scientists aim to harness its biological activity while reducing toxicity. For instance, recent studies have investigated nitrosodioctylamine-based prodrugs designed for targeted drug delivery in oncology, leveraging the compound's ability to generate reactive nitrogen species under specific physiological conditions.

In conclusion, nitrosodioctylamine (CAS: 6335-97-3) remains a compound of significant interest in chemical and biomedical research. While its carcinogenic properties pose challenges, ongoing studies are paving the way for innovative applications and improved safety protocols. Future research should focus on elucidating its molecular mechanisms further and developing strategies to mitigate its risks while exploring its therapeutic potential.